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Compound of Interest

Compound Name:
2-Bromothieno[3,2-b]pyridin-5-

amine

Cat. No.: B8012700

Get Quote

Structural Architecture & Numbering Logic
Before interpreting spectra, the numbering of the fused heterocyclic system must be

established to assign signals correctly. The thieno[3,2-b]pyridine scaffold consists of a pyridine

ring fused to a thiophene ring.

Core Scaffold: Thieno[3,2-b]pyridine.[1][2][3][4][5][6][7]

Numbering Convention: Sulfur is assigned position 1. The nitrogen atom is at position 4.

Substitution:

C-2: Bromine atom (Electronegative, heavy atom effect).

C-5: Amine group (Strong electron donor, ortho to Pyridine Nitrogen).

Structural Diagram (Graphviz)
The following diagram illustrates the atomic connectivity and numbering scheme used for NMR

assignment.
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Caption: Connectivity and IUPAC numbering of 2-Bromothieno[3,2-b]pyridin-5-amine.

Nuclear Magnetic Resonance (NMR) Analysis
The

H NMR spectrum is characterized by the desymmetrization of the scaffold. The amine at C-5
introduces significant shielding to the adjacent pyridine protons, while the bromine at C-2
simplifies the thiophene region to a single singlet.

Predicted H NMR Data (DMSO- , 400 MHz)
Note: Values are derived from structure-activity relationships of analogous thieno[3,2-

b]pyridines.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b8012700/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-profiling-of-2-bromothieno-3-2-b-pyridin-5-amine
https://www.benchchem.com/product/b8012700/docs?utm_src=pdf-body#technical-guide-spectroscopic-profiling-of-2-bromothieno-3-2-b-pyridin-5-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8012700?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position
Shift (

ppm)
Multiplicity Integration

Coupling (

Hz)

Assignment
Logic

NH 6.20 – 6.50 Broad Singlet 2H -

Exchangeabl

e amine

protons;

broadened by

quadrupole N

relaxation.

H-6 6.55 – 6.65 Doublet (d) 1H 8.5 – 9.0

Ortho to

amine

(shielded).

Equivalent to

H-3 in 2-

aminopyridin

e.

H-3 7.50 – 7.60 Singlet (s) 1H -

Thiophene

proton.

Downfield

due to

aromaticity,

singlet due to

C-2

substitution.

H-7 7.80 – 7.90 Doublet (d) 1H 8.5 – 9.0

Meta to

amine.

Couples with

H-6.

C NMR Key Signals[3][6][7][8][9]
C-5 (C-NH

): ~158-160 ppm (Deshielded, attached to heteroatom).

C-2 (C-Br): ~120-125 ppm.
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C-3: ~125-130 ppm.

C-6: ~105-110 ppm (Shielded by ortho-amino resonance).

C-7: ~130-135 ppm.

Experimental Validation Protocol
To ensure spectral fidelity during acquisition:

Solvent Choice: Use DMSO-

rather than CDCl

. The amine protons are often invisible or extremely broad in chloroform due to exchange;
DMSO stabilizes the H-bonds, yielding a distinct singlet.

Water Suppression: The amine signal often overlaps with the water peak in wet DMSO. Use

a drying agent (molecular sieves) or presaturation pulse sequences if quantification is

required.

Mass Spectrometry (MS) Profile
Mass spectrometry provides the primary confirmation of the halogenation state. The presence

of bromine creates a distinct isotopic signature that serves as a diagnostic fingerprint.

ESI-MS Data
Ionization Mode: Electrospray Ionization (ESI), Positive Mode (

).

Molecular Formula: C

H

BrN

S.[8]

Exact Mass: 227.9357 (for
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Br).

Isotopic Pattern Analysis
Bromine exists as two stable isotopes:

Br (50.7%) and

Br (49.3%). This results in a characteristic 1:1 doublet for the molecular ion.

Ion Species m/z Value
Relative
Abundance

Description

[M+H]

(

Br)

228.9 100% Monoisotopic peak.

[M+H]

(

Br)

230.9 ~98%

M+2 peak. Essential

for confirming mono-

bromination.

Fragmentation Pathway (Graphviz)
Under high collision energy (MS/MS), the molecule typically undergoes deamination and

dehalogenation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8012700?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parent Ion [M+H]⁺
m/z 229/231

Loss of NH₃

[M-17]⁺
m/z 212/214

- NH₃ (17 Da)

Loss of Br•
(Radical cleavage)

m/z ~150

- Br (79/81 Da)

Thieno-Pyridine Core
(Ring Opening)

m/z <120

Fragmentation

Click to download full resolution via product page

Caption: Proposed ESI-MS/MS fragmentation pathway for structural elucidation.

Infrared (IR) Spectroscopy
IR is less diagnostic for the scaffold but crucial for confirming the primary amine functionality.

N-H Stretching: Two bands (symmetric and asymmetric) in the 3400–3100 cm

region.

: ~3420 cm

: ~3300 cm

C=N / C=C Stretching: Strong absorptions in the 1600–1500 cm

range, characteristic of the fused heteroaromatic system.

C-Br Stretching: A fingerprint band typically found in the 600–500 cm

region (often weak and difficult to assign without comparison).
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Synthesis & Impurity Profiling
Understanding the synthesis aids in identifying potential spectroscopic impurities.

Route: Typically synthesized via the bromination of thieno[3,2-b]pyridin-5-amine or the

amination of 2,5-dibromothieno[3,2-b]pyridine.

Common Impurities:

Dibromide: 2,x-dibromothieno[3,2-b]pyridin-5-amine (Look for complex isotope patterns

M+, M+2, M+4 in MS).

Regioisomers: 3-bromo derivatives (Shift in H-3 singlet in NMR).

References
PubChem.Compound Summary for CID 12362446 (Related 5-Amino-2-bromo-3-

methylpyridine). National Library of Medicine (US).

BLD Pharm.Product Analysis: 2-Bromothieno[3,2-b]pyridin-5-amine (CAS 1896923-24-2).

Molecules Journal.Synthesis of Novel Methyl 3-(hetero)arylthieno[3,2-b]pyridine-2-

carboxylates. (Provides comparative NMR data for the thieno[3,2-b]pyridine core).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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